N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(3,5-dimethylphenyl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N'-(3,5-dimethylphenyl)oxamide
• InChI: InChI=1S/C18H23N3O3/c1-12-8-13(2)10-14(9-12)20-18(23)17(22)19-11-15(21(3)4)16-6-5-7-24-16/h5-10,15H,11H2,1-4H3,(H,19,22)(H,20,23)
• InChI Key: IPPCRTYROLNDIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C(=O)NCC(C2=CC=CO2)N(C)C)C
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(3,5-dimethylphenyl)oxalamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as DFO or DFO-AM, and it is a fluorescent dye that is used to label intracellular proteins and organelles.

Scientific Research Applications

Selective Receptor Agonism

One area of research where derivatives similar to N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(3,5-dimethylphenyl)oxalamide have been explored is in the development of selective receptor agonists. For example, compounds like 3-(4-chlorophenyl)-3-(2-(dimethylamino)ethyl)isochroman-1-one have been identified as nonpeptidic agonists of the urotensin-II receptor. These compounds exhibit high selectivity and are useful as pharmacological research tools and potential drug leads (Croston et al., 2002).

Fluorescent Probes and Photoinitiators

Derivatives of the compound have also been investigated for their potential in developing fluorescent probes and photoinitiators. For instance, compounds like N-[2-(dimethylamino)ethyl]-1,8-naphthalimide derivatives have been synthesized and shown to be effective as one-component free radical photoinitiators for photopolymerization under various LED irradiations (Zhang et al., 2018). Additionally, compounds such as N,N'-bis(2-((5-((dimethylamino)methyl)furan-2-yl)methylthio)ethyl)perylene-3,4,9,10-tetracarboxylic diimide have been designed and synthesized, showing high fluorescence with good solubility in water and other polar solvents, making them suitable for various applications in bioimaging and sensing (Boobalan et al., 2012).

Catalytic Applications

N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(3,5-dimethylphenyl)oxalamide and its derivatives have also found applications in catalysis. For example, N1-(2,6-Dimethylphenyl)-N2-(pyridin-2-ylmethyl)oxalamide has been shown to be an effective ligand for copper-catalyzed coupling reactions of (hetero)aryl halides with 1-alkynes, leading to the formation of internal alkynes with great diversity (Chen et al., 2023).